Cas no 93762-28-8 (4,5-dihydro-1,3-bis(2-hydroxyethyl)-2-undecyl-1h-imidazolium chloride)

4,5-dihydro-1,3-bis(2-hydroxyethyl)-2-undecyl-1h-imidazolium chloride structure
93762-28-8 structure
Product Name:4,5-dihydro-1,3-bis(2-hydroxyethyl)-2-undecyl-1h-imidazolium chloride
CAS No:93762-28-8
MF:C18H37ClN2O2
MW:348.95158457756
CID:886704
PubChem ID:16205750
Update Time:2025-04-19

4,5-dihydro-1,3-bis(2-hydroxyethyl)-2-undecyl-1h-imidazolium chloride Chemical and Physical Properties

Names and Identifiers

    • 4,5-dihydro-1,3-bis(2-hydroxyethyl)-2-undecyl-1h-imidazolium chloride
    • DTXSID30918144
    • 93762-28-8
    • EINECS 297-742-2
    • 1,3-Bis(2-hydroxyethyl)-2-undecyl-4,5-dihydro-1H-imidazol-3-ium chloride
    • Inchi: 1S/C18H37N2O2.ClH/c1-2-3-4-5-6-7-8-9-10-11-18-19(14-16-21)12-13-20(18)15-17-22;/h21-22H,2-17H2,1H3;1H/q+1;/p-1
    • InChI Key: UMYZKJHTZRFUOC-UHFFFAOYSA-M
    • SMILES: [Cl-].OCC[N+]1CCN(CCO)C=1CCCCCCCCCCC

Computed Properties

  • Exact Mass: 348.254356
  • Monoisotopic Mass: 348.254356
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 14
  • Complexity: 286
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.7
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.